N-butyl-2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanamide

• IUPAC Name: N-butyl-2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanamide
• InChI: InChI=1S/C12H10F15NO/c1-2-3-4-28-5(29)6(13,14)7(15,16)8(17,18)9(19,20)10(21,22)11(23,24)12(25,26)27/h2-4H2,1H3,(H,28,29)
• InChI Key: CWRVUMYBNHZJOL-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F
• Molecular Formula: C12H10F15NO
• DSSTOX Substance ID: DTXSID30896019
• Molecular Weight: 469.19 g/mol
• CAS No.: 37696-83-6

Description

N-butyl-2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-pentadecafluorooctanamide is a useful research compound. Its molecular formula is C12H10F15NO and its molecular weight is 469.194. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: PFAS (per- and polyfluoroalkyl substances) -> OECD Category. However, this does not mean our product can be used or applied in the same or a similar way.
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Scientific Research Applications

Ionic Liquids and Green Chemistry

Fluorinated compounds are often utilized in the development of ionic liquids for green chemistry applications. For example, 1-Butyl-3-methylimidazolium hexafluorophosphate has been highlighted for its role in potentially hazardous properties and unknown toxicity/stability, underlining the importance of treating ionic liquids with caution (Swatloski, Holbrey, & Rogers, 2003). This underscores the necessity of thorough research into the applications and implications of using fluorinated compounds in ionic liquids.

Electrochemical Applications

Mesoporous nitrogen-doped carbon derived from ionic liquids containing fluorinated components has shown promise as a highly active, cheap, and selective metal-free catalyst for the electrochemical synthesis of hydrogen peroxide, indicating potential for safe, sustainable, and cost-effective production methods (Fellinger, Hasché, Strasser, & Antonietti, 2012).

Pharmaceutical Research

Fluorinated compounds also find applications in pharmaceutical research. The synthesis and biological evaluation of fluorinated aromatase inhibitors for breast cancer treatment demonstrate the significant role of fluorination in enhancing the activity of pharmaceutical compounds (Hartmann & Batzl, 1986).

Material Science

In material science, fluorinated compounds contribute to the development of surface-active agents and coatings. Sulfopropylation of perfluorooctanamide and its derivatives, for example, yields products valuable as anionic surfactants with superior properties, highlighting the importance of fluorinated compounds in creating high-performance materials (Kimura, Kashiwaya, Kobayashi, & Nishiyama, 1984).